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Compound of Interest

Compound Name: SKF 81297

Cat. No.: B1593950 Get Quote

Essential Safety and Handling Guide for SKF
81297
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

SKF 81297, a potent and selective dopamine D1 receptor agonist. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
SKF 81297 hydrobromide is classified as a hazardous substance and can cause irritation to

the eyes, skin, and respiratory system.[1] All personnel must wear appropriate Personal

Protective Equipment (PPE) when handling this compound. The following table summarizes the

required PPE.
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PPE Category Item Specifications

Hand Protection Gloves

Nitrile or powder-free latex

gloves are recommended.

Consider double gloving for

enhanced protection.[1]

Eye Protection Safety Glasses
Chemical safety glasses are

mandatory.

Body Protection Lab Coat

A standard laboratory coat

should be worn. For larger

quantities (up to 1 kg), a

disposable, low-permeability

coverall is recommended.[1]

Respiratory Protection Dust Respirator

Use a dust respirator to avoid

inhalation of powder.[1] In

cases where significant dust

may become airborne, an

approved positive flow mask

should be used.[1]

Foot Protection Shoe Covers
Protective shoe covers should

be worn.[1]

Head Protection Head Covering
A head covering is

recommended.[1]

Safe Handling and Operational Workflow
Strict adherence to the following operational workflow is mandatory to minimize exposure and

contamination risk.
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Workflow for Safe Handling of SKF 81297

Details for Step 1 Details for Step 2 Details for Step 3 Details for Step 4 Details for Step 5

Step 1: Pre-Handling Preparation

Step 2: Weighing and Aliquoting

Proceed to weighing

Step 3: Experimentation

Use in experiment

Step 4: Post-Experiment Cleanup

Complete experiment

Step 5: Waste Disposal

Segregate waste

Don appropriate PPE Work in a well-ventilated area
(e.g., chemical fume hood) Use a dedicated, clean weighing area Handle as a powder, avoid generating dust Keep containers sealed when not in use Avoid contact with skin and eyes Decontaminate surfaces with an appropriate solvent

(e.g., alcohol) Wash hands thoroughly with soap and water Dispose of contaminated PPE and materials
as hazardous waste

Follow institutional and local regulations
for chemical waste disposal

Click to download full resolution via product page

Caption: This diagram outlines the procedural steps for the safe handling of SKF 81297, from

preparation to disposal.

Spill Management
In the event of a spill, immediate action is required to contain and clean the affected area.

Minor Spills:

Clean up spills immediately, avoiding dust generation.[1]
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Wear full PPE, including a dust respirator.[1]

Use dry clean-up procedures.[1] You can dampen the material with water to prevent it from

becoming airborne before sweeping.[1]

Vacuuming is a preferred method, but the vacuum cleaner must be fitted with a HEPA

filter.[1]

Place the collected waste into a suitable, labeled container for disposal.[1]

Major Spills:

Evacuate and alert personnel in the immediate area.[1]

Follow your institution's emergency procedures for hazardous material spills.

Disposal Plan
All waste materials contaminated with SKF 81297 must be treated as hazardous waste.

Contaminated Materials: This includes used PPE (gloves, shoe covers, lab coats), cleaning

materials, and any disposable equipment that has come into contact with the compound.

Waste Containers: Place all contaminated materials in a clearly labeled, sealed container

designated for hazardous chemical waste.

Disposal Regulations: Dispose of the waste according to all applicable federal, state, and

local environmental regulations. Consult your institution's environmental health and safety

(EHS) department for specific guidance.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove all contaminated clothing and shoes.[1] Wash the affected skin area

thoroughly with soap and running water.[1] If irritation persists, seek medical attention.[1]
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Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

By strictly following these guidelines, you can ensure a safe and controlled environment for

handling SKF 81297. Always prioritize safety and consult your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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